Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H13NO B3050787 1-(Prop-2-en-1-yl)piperidin-2-one CAS No. 28737-46-4

1-(Prop-2-en-1-yl)piperidin-2-one

Cat. No. B3050787
CAS RN: 28737-46-4
M. Wt: 139.19 g/mol
InChI Key: ZOSRRDYQKDGLAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05001113

Procedure details

2-Piperidinone is deprotonated with NaH in DMF solution and reaction with allyl bromide, and 1-allyl-2-piperidinone is obtained by distillation. Ozonolysis in MeOH solution at -78° C., followed by reductive workup with Me2S, gives the aldehyde derivative, which is reductively aminated using diethylamine hydrochloride and NaBH4 to give the title compound.
Name
2-Piperidinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
allyl bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
1-allyl-2-piperidinone

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][C:2]1=[O:7].[H-].[Na+].[CH2:10](Br)[CH:11]=[CH2:12]>CN(C=O)C>[CH2:12]([N:1]1[CH2:6][CH2:5][CH2:4][CH2:3][C:2]1=[O:7])[CH:11]=[CH2:10] |f:1.2|

Inputs

Step One
Name
2-Piperidinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1C(CCCC1)=O
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Name
allyl bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C=C)Br
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-allyl-2-piperidinone
Type
product
Smiles
C(C=C)N1C(CCCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.